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Compound of Interest

Compound Name: Naphthol AS-BR

Cat. No.: B1668944

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Naphthol AS-BR, a
substrate used in histochemical demonstrations of acid and alkaline phosphatase.[1][2]
Adherence to these guidelines is critical to ensure personnel safety and prevent accidental
exposure in a laboratory or drug development setting.

Chemical and Physical Properties

Naphthol AS-BR is a brown powder that is insoluble in water but soluble in certain organic
solvents like nitro toluene.[1] It is stable in air.[1] Understanding its physical and chemical
properties is fundamental to its safe handling and storage.
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Property Value Reference
CAS Number 91-92-9 [1]
Molecular Formula C17H12N204 [1]
Appearance Brown powder [1]
Melting Point 348 °C [1]
Solubility in Water Insoluble [1]
Solubility in other solvents Soluble in adjacent nitro [1]
toluene
Stability Stable in air [1]

Hazard Identification and Toxicological Data

While specific toxicological data for Naphthol AS-BR is not readily available in the provided
search results, data for structurally related naphthol compounds, such as 1-Naphthol and 2-
Naphthol, indicate potential hazards. These compounds are harmful if swallowed or in contact
with skin, can cause skin and eye irritation, and may cause respiratory irritation.[3][4][5][6]

Hazard Classification Description

Acute Toxicity (Oral) Harmful if swallowed.[3]

Acute Toxicity (Dermal) Toxic or harmful in contact with skin.[3]

Skin Corrosion/Irritation Causes skin irritation.[3][4]

Serious Eye Damage/Irritation Causes serious eye damage or irritation.[3][4]
Specific target organ toxicity (single exposure) May cause respiratory irritation.[3][4]

Quantitative Toxicological Data (for 1-Naphthol)
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Metric Value Species Reference
LD50 Oral 1870 mg/kg Rat [3]
LD50 Dermal 880 mg/kg Rabbit [3]

Safe Handling and Storage Protocols

Proper handling and storage procedures are essential to minimize the risk of exposure to
Naphthol AS-BR.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4][7]
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][7]

e Avoid contact with skin, eyes, and clothing.[4][8]

e Wash hands thoroughly after handling.[4][7]

» Do not eat, drink, or smoke in areas where the chemical is handled or stored.

o Use non-sparking tools and take precautionary measures against static discharge if the
powder can form explosive mixtures with air.[5][9]

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][8]
o Keep away from heat, sparks, open flames, and other ignition sources.[9]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[4]18][°]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is crucial for preventing exposure. The level of protection

should be based on a thorough risk assessment of the specific procedures being performed.

PPE Category

Specifications

Eye/Face Protection

Wear chemical safety goggles or a face shield.
[10]

Skin Protection

Wear chemical-resistant gloves and a lab coat

or protective suit.[10]

Respiratory Protection

If ventilation is inadequate or dust is generated,
use a NIOSH/MSHA-approved respirator.[8][10]

The following diagram illustrates a logical workflow for selecting the appropriate level of PPE.

Task Assessment:
Handling Naphthol AS-BR

Weighing or generating dust?

Potential for splashing?

Level D PPE:
Lab coat, gloves, safety glasses Level D + Face shield

Yes

Level C PPE:
Handling solutions? Level D + Respiratory Protection
(e.g., N95 respirator)

Yes

Level B/C PPE:
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Caption: PPE Selection Workflow for Naphthol AS-BR.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[5]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o ) )
clothing. If skin irritation persists, seek medical

attention.[3]

Immediately rinse eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion _ , _ ,
water. Seek immediate medical attention.

The following flowchart outlines the decision-making process for first aid in case of accidental
exposure.
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Exposure to Naphthol AS-BR

Route of Exposure?

Inhalation

Inhalation Skin Contact Eye Contact Ingestion

/

Wash with soap and water. Rinse with water for 15 mins. Do NOT induce vomiting.
Remove contaminated clothing. Remove contact lenses. Rinse mouth.
Seek medical attention if irritation persists. Seek immediate medical attention. Seek immediate medical attention.

Move to fresh air.

Seek medical attention.

Click to download full resolution via product page

Caption: First Aid Decision Workflow for Naphthol AS-BR Exposure.

Accidental Release and Disposal Measures

Accidental Release:

Ensure adequate ventilation and wear appropriate personal protective equipment.[4]

Avoid generating dust.[7]

Sweep up the spilled material and place it in a suitable, closed container for disposal.[4][8]

Do not allow the material to enter drains or waterways.[5][8]
Disposal:

+ Dispose of waste material in accordance with local, regional, national, and international
regulations.[3]

+ Contaminated packaging should be treated as the product itself.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1668944?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668944?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC212181000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128191000&productDescription=1-NAPHTHOL%2C+99%2B%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC212181000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC156972500&productDescription=2-NAPHTHOL+98%25+250GR2-NAPHTHO&vendorId=VN00032119&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/2-Naphthol_1149_4.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC156972500&productDescription=2-NAPHTHOL+98%25+250GR2-NAPHTHO&vendorId=VN00032119&countryCode=US&language=en
https://sds.aquaphoenixsci.com/SDS/180009_1-Naphthol%20(AN2000)%20_CanadaSDS_English_2019_3_21.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

The following diagram outlines a general workflow for handling a spill of Naphthol AS-BR.

Naphthol AS-BR Spill

Evacuate and secure the area

:

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain the spill
(avoid generating dust)

Carefully sweep up the material

Place in a labeled, sealed container for disposal

Decontaminate the area

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Spill Response Workflow for Naphthol AS-BR.
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Experimental Protocols

Detailed experimental protocols for toxicological studies of Naphthol AS-BR are not available
in the provided search results. However, standard OECD guidelines for testing of chemicals
would be followed for studies such as acute oral toxicity (OECD Guideline 423), acute dermal
toxicity (OECD Guideline 402), and skin irritation (OECD Guideline 404). These protocols
involve the administration of the substance to laboratory animals under controlled conditions
and subsequent observation for signs of toxicity or irritation.

This technical guide is intended to provide a comprehensive overview of the safety and
handling precautions for Naphthol AS-BR based on the available information. It is imperative
that all users of this chemical consult the specific Safety Data Sheet (SDS) provided by the
manufacturer and conduct a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668944+#safety-and-handling-precautions-for-
naphthol-as-br]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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